ACT-451840
ACT-451840
ACT-451840 is an aspartic endopeptidase inhibitor with potent activity against sensitive and resistant Plasmodium falciparum strains. The dual activity of ACT-451840 against asexual and sexual stages of P. falciparum and the activity on P. vivax have the potential to meet the specific profile of a target compound that could replace the fast-acting artemisinin component and harbor additional gametocytocidal activity and, thereby, transmission-blocking properties. The fast parasite reduction ratio (PRR) and gametocytocidal effect of ACT-451840 were recently also confirmed in a clinical proof-of-concept (POC) study. ACT-451840 is a potential treatment for malaria.
Brand Name:
Vulcanchem
CAS No.:
1314143-88-8
VCID:
VC0001684
InChI:
InChI=1S/C47H54N6O3/c1-36(54)50-28-30-51(31-29-50)43-21-16-41(17-22-43)35-53(45(55)23-18-37-14-19-42(20-15-37)47(2,3)4)44(32-38-8-6-5-7-9-38)46(56)52-26-24-49(25-27-52)34-40-12-10-39(33-48)11-13-40/h5-23,44H,24-32,34-35H2,1-4H3/b23-18+/t44-/m0/s1
SMILES:
O=C(N(CC1=CC=C(N2CCN(C(C)=O)CC2)C=C1)[C@@H](CC3=CC=CC=C3)C(N4CCN(CC5=CC=C(C#N)C=C5)CC4)=O)/C=C/C6=CC=C(C(C)(C)C)C=C6
Molecular Formula:
C47H54N6O3
Molecular Weight:
750.988
ACT-451840
CAS No.: 1314143-88-8
Inhibitors
VCID: VC0001684
Molecular Formula: C47H54N6O3
Molecular Weight: 750.988
| CAS No. | 1314143-88-8 |
|---|---|
| Product Name | ACT-451840 |
| Molecular Formula | C47H54N6O3 |
| Molecular Weight | 750.988 |
| Standard InChI | InChI=1S/C47H54N6O3/c1-36(54)50-28-30-51(31-29-50)43-21-16-41(17-22-43)35-53(45(55)23-18-37-14-19-42(20-15-37)47(2,3)4)44(32-38-8-6-5-7-9-38)46(56)52-26-24-49(25-27-52)34-40-12-10-39(33-48)11-13-40/h5-23,44H,24-32,34-35H2,1-4H3/b23-18+/t44-/m0/s1 |
| Standard InChIKey | BQZUYCCCNXOADJ-TVNMEPFQSA-N |
| SMILES | O=C(N(CC1=CC=C(N2CCN(C(C)=O)CC2)C=C1)[C@@H](CC3=CC=CC=C3)C(N4CCN(CC5=CC=C(C#N)C=C5)CC4)=O)/C=C/C6=CC=C(C(C)(C)C)C=C6 |
| Appearance | Solid powder |
| Description | ACT-451840 is an aspartic endopeptidase inhibitor with potent activity against sensitive and resistant Plasmodium falciparum strains. The dual activity of ACT-451840 against asexual and sexual stages of P. falciparum and the activity on P. vivax have the potential to meet the specific profile of a target compound that could replace the fast-acting artemisinin component and harbor additional gametocytocidal activity and, thereby, transmission-blocking properties. The fast parasite reduction ratio (PRR) and gametocytocidal effect of ACT-451840 were recently also confirmed in a clinical proof-of-concept (POC) study. ACT-451840 is a potential treatment for malaria. |
| Synonyms | ACT-451840; ACT 451840; ACT451840;(S,E)-N-(4-(4-acetylpiperazin-1-yl)benzyl)-3-(4-(tert-butyl)phenyl)-N-(1-(4-(4-cyanobenzyl)piperazin-1-yl)-1-oxo-3-phenylpropan-2-yl)acrylamide |
| Last Modified | Aug 20 2021 |
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